Cas no 2034388-87-7 (N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}-4-phenyloxane-4-carboxamide)

• Product Name: N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}-4-phenyloxane-4-carboxamide
• CAS No: 2034388-87-7
• MF: C₂₂H₂₄N₄O₂
• MW: 376.451564788818
• CID: 5334516
• Update Time: 2025-07-27

N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}-4-phenyloxane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-((2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl)methyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide
• N-[[2-(1-methylpyrazol-4-yl)pyridin-4-yl]methyl]-4-phenyloxane-4-carboxamide
• N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}-4-phenyloxane-4-carboxamide

• Inchi： 1S/C22H24N4O2/c1-26-16-18(15-25-26)20-13-17(7-10-23-20)14-24-21(27)22(8-11-28-12-9-22)19-5-3-2-4-6-19/h2-7,10,13,15-16H,8-9,11-12,14H2,1H3,(H,24,27)
• InChI Key： FDNSGGADBXNSHU-UHFFFAOYSA-N
• SMILES： O1CCC(C(NCC2C=CN=C(C3C=NN(C)C=3)C=2)=O)(C2C=CC=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 517
• XLogP3: 1.7
• Topological Polar Surface Area: 69

Additional information on N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}-4-phenyloxane-4-carboxamide

Introduction to N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}-4-phenyloxane-4-carboxamide (CAS No. 2034388-87-7)

N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}-4-phenyloxane-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by the CAS number 2034388-87-7, represents a convergence of advanced chemical synthesis and biological activity, making it a subject of intense study in drug discovery and development.

The molecular structure of N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}-4-phenyloxane-4-carboxamide features a complex arrangement of heterocyclic rings and functional groups. The presence of a pyrazole ring substituted with a methyl group at the 1-position and a pyridine ring at the 2-position contributes to its distinctive chemical profile. Additionally, the phenyloxane moiety at the 4-position introduces further complexity, offering multiple sites for interaction with biological targets.

In recent years, there has been growing interest in the development of multi-target directed ligands (MTDLs), which are designed to interact with multiple biological targets simultaneously. N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}-4-phenyloxane-4-carboxamide fits well within this paradigm, as its structural features suggest potential activity against various therapeutic targets. For instance, the pyrazole and pyridine rings are known to exhibit binding affinity for enzymes and receptors involved in inflammatory pathways, making this compound a promising candidate for the development of anti-inflammatory agents.

One of the most compelling aspects of N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}-4-phenyloxane-4-carboxamide is its potential in modulating signal transduction pathways. The compound's ability to interact with both protein kinases and other regulatory proteins has been highlighted in several preclinical studies. These studies have demonstrated that the compound can inhibit the activity of key enzymes such as Janus kinases (JAKs) and tyrosine kinases, which are implicated in various diseases, including cancer and autoimmune disorders.

The phenyloxane moiety in the compound's structure is particularly noteworthy, as it has been shown to enhance binding affinity and selectivity. This functional group can form stable interactions with biological targets, leading to improved pharmacokinetic properties. In particular, the phenyloxane ring can engage in π-stacking interactions with aromatic residues in proteins, which is a critical factor in drug-receptor binding.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of N-{[2-(1-methyl-1H-pyrazol-4-yll)pyridin-l-l)-yl]methyl}-l-phenoxyoxanecarboxamide to various biological targets. Molecular docking studies have revealed that this compound can bind effectively to both enzyme active sites and receptor binding pockets. These findings provide valuable insights into the compound's mechanism of action and help guide further optimization efforts.

The synthesis of N-{[2-(l-methyl-lH-pyrazol-l-l)-yl)pyridin-l-l)-yl]methyl}-l-phenoxyoxanecarboxamide involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex molecular framework of this compound. These synthetic strategies not only ensure high yields but also allow for modifications that can fine-tune the biological activity of the molecule.

In addition to its potential therapeutic applications, N-{[2-(l-methyl-lH-pyrazol-l-l)-yl)pyridin-l-l)-yl]methyl}-l-phenoxyoxanecarboxamide has also attracted interest for its role as a scaffold molecule in drug discovery programs. By leveraging its structural features, researchers can develop novel derivatives with enhanced potency and selectivity. This approach has been successful in identifying new leads for various therapeutic areas, including oncology and neurology.

The pharmacological profile of N-{[2-(l-methyl-lH-pyrazol-l-l)-yl)pyridin-l-l)-yl]methyl}-l-phenoxyoxanecarboxamide has been evaluated through both in vitro and in vivo studies. In cell-based assays, the compound has demonstrated significant inhibitory effects on several key enzymes and receptors. These results are supported by animal models, which have shown promising activity against relevant disease phenotypes. The combination of these findings suggests that this compound could be a valuable asset in therapeutic intervention.

As research in this area continues to evolve, it is expected that new applications for N-{[2-(l-methyl-lH-pyrazol-l-l)-yl)pyridin-l-l)-yl]methyl}-l-phenoxyoxanecarboxamide will emerge. The integration of cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design will further accelerate the discovery process. These advancements will not only enhance our understanding of this compound but also pave the way for its translation into clinical use.

In conclusion, N-{[2-(l-methyl-lH-pyrazol-l-l)-yl)pyridin-l$l)-yl)methyll-phenoxyoxanecarboxamide (CAS No. 20343S8-S7-S) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, combined with its demonstrated biological activity, make it an attractive candidate for further development. As our understanding of its mechanisms of action continues to grow, so too will its applications across various therapeutic areas.